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Compound of Interest

Compound Name: 2,6-Dimethylbenzaldehyde

Cat. No.: B072290 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties and a representative synthetic protocol for 2,6-Dimethylbenzaldehyde. The

information is tailored for researchers, scientists, and professionals engaged in drug

development and other chemical synthesis endeavors.

Core Physicochemical Data
2,6-Dimethylbenzaldehyde is an aromatic aldehyde that serves as a valuable building block in

organic synthesis.[1] Its fundamental properties are summarized below for easy reference.

Property Value Source(s)

Molecular Formula C₉H₁₀O [1][2][3][4][5][6]

Molecular Weight 134.18 g/mol [1][2][5]

Alternate Molecular Weight 134.1751 g/mol [3][6]

CAS Number 1123-56-4 [2][3]

Synthetic Protocol: Formylation of m-Xylene
A common method for the synthesis of 2,6-Dimethylbenzaldehyde, alongside its isomer 2,4-

dimethylbenzaldehyde, is the formylation of m-xylene. The following protocol is based on the

titanium tetrachloride-mediated formylation using dichloromethyl methyl ether.
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Materials and Reagents
m-Xylene

Titanium tetrachloride (TiCl₄)

Dichloromethyl methyl ether (CHCl₂OCH₃)

Dry Dichloromethane (DCM)

Saturated aqueous solution of Ammonium Chloride (NH₄Cl)

0.1 N Hydrochloric acid (HCl) solution

Brine (saturated NaCl solution)

Silica gel (treated with 1% triethylamine)

Hexane

Ethyl acetate (EtOAc)

Experimental Procedure
Reaction Setup: A solution of m-xylene (1.0 equivalent) in dry dichloromethane is prepared in

a round-bottom flask under an argon atmosphere and cooled to 0 °C in an ice bath.

Addition of Lewis Acid: Titanium tetrachloride (2.2 equivalents) is added dropwise to the

stirred solution. The resulting mixture is stirred for 1 hour at 0 °C.

Formylation: Dichloromethyl methyl ether (1.1 equivalents) is then added to the reaction

mixture, and stirring is continued for an additional 45 minutes at 0 °C.

Quenching: The reaction is quenched by the addition of a saturated aqueous solution of

ammonium chloride. The mixture is then allowed to stir for 2 hours.

Work-up: The organic layer is separated. It is subsequently washed three times with 0.1 N

HCl solution and three times with brine.
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Purification: The crude product, a yellow oil, is purified by column chromatography on silica

gel (pre-treated with 1% triethylamine) using a hexane/ethyl acetate (19:1) eluent. This

purification step separates the 2,6-dimethylbenzaldehyde and 2,4-dimethylbenzaldehyde

isomers.

Start Dissolve m-xylene
in dry DCM Cool to 0 °C Add TiCl4 (2.2 eq)

Stir for 1h
Add CHCl2OCH3 (1.1 eq)

Stir for 45 min
Quench with sat.
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Isolated Product:
2,6-Dimethylbenzaldehyde
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Caption: Synthetic workflow for 2,6-Dimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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